
A Comparative Study of 1,2-Polybutadiene and
1,4-Polybutadiene Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

distinct characteristics of 1,2-polybutadiene and 1,4-polybutadiene, supported by experimental

data and detailed methodologies.

Polybutadiene, a synthetic rubber, exists in several isomeric forms depending on the

polymerization of 1,3-butadiene. The microstructure of the polymer chain, specifically the

content of 1,2- and 1,4-addition units, profoundly influences its physical and chemical

properties. This guide provides an objective comparison of the key properties of 1,2-

polybutadiene and 1,4-polybutadiene (both cis and trans isomers), offering valuable insights for

material selection and development in various research and industrial applications.

Microstructure and Synthesis Overview
The polymerization of 1,3-butadiene can result in three primary microstructures: cis-1,4, trans-

1,4, and 1,2-vinyl.[1] The choice of catalyst system during polymerization is the primary

determinant of the resulting microstructure.[2]

1,4-Polybutadiene: In this structure, the butadiene monomers are linked end-to-end. It exists

in two isomeric forms:

cis-1,4-Polybutadiene: Characterized by a high degree of flexibility, it is a highly elastic

material with a very low glass transition temperature.[1] Ziegler-Natta catalysts, particularly

those based on neodymium, are commonly used to synthesize high cis-1,4-polybutadiene.

[3][4]
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trans-1,4-Polybutadiene: This isomer has a more linear and rigid structure, leading to

crystallinity and thermoplastic behavior.[5]

1,2-Polybutadiene: In this configuration, the polymerization occurs through one of the double

bonds, leaving a vinyl group as a side chain. The properties of 1,2-polybutadiene can range

from elastomeric to thermoplastic depending on its tacticity (syndiotactic, isotactic, or

atactic). Syndiotactic 1,2-polybutadiene, for instance, is a crystalline thermoplastic.[6][7]

Comparative Data of Physical and Mechanical
Properties
The following tables summarize the key quantitative data for the different microstructures of

polybutadiene.

Property
1,2-Polybutadiene
(Syndiotactic)

High cis-1,4-
Polybutadiene

High trans-1,4-
Polybutadiene

Thermal Properties

Glass Transition

Temp. (Tg)
-15 °C[8] -106 to -95 °C[8] -107 to -83 °C[8]

Melting Temperature

(Tm)
126 °C, 174.0 °C[8][9] -25 to 12 °C[8][10] 97 / 145 °C[5][8]

Mechanical Properties

Tensile Strength
Data not readily

available
5 - 10 MPa[11]

Data not readily

available

Elongation at Break
Data not readily

available
396 - 460%[11]

Data not readily

available

Young's Modulus
Data not readily

available

0.001 - 0.0022

GPa[11]

Data not readily

available

Note: The properties of polybutadiene can vary significantly based on factors such as

molecular weight, molecular weight distribution, and the presence of additives. The values

presented are typical ranges found in the literature.
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Experimental Protocols
Accurate characterization of polybutadiene's properties relies on standardized experimental

procedures. Below are detailed methodologies for key analytical techniques.

Differential Scanning Calorimetry (DSC) for Thermal
Transitions
Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm) of

the polybutadiene samples.

Methodology:

Sample Preparation: A small sample (typically 5-15 mg) is accurately weighed and

hermetically sealed in an aluminum pan.[12]

Instrument Setup: A Differential Scanning Calorimeter is used. The instrument is calibrated

for temperature and heat flow using certified standards (e.g., indium).[13]

Test Procedure:

The sample is typically subjected to a heat-cool-heat cycle to erase any prior thermal

history.

A common heating and cooling rate is 10 °C/min.[14]

The sample is cooled to a low temperature (e.g., -150 °C) and then heated at a controlled

rate to a temperature above its expected melting point.

An inert atmosphere (e.g., nitrogen) is maintained throughout the experiment to prevent

oxidation.[12]

Data Analysis: The heat flow as a function of temperature is recorded. The glass transition is

observed as a step change in the baseline, and the melting point is identified as an

endothermic peak.[14]

Tensile Testing for Mechanical Properties
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Objective: To determine the tensile strength, elongation at break, and Young's modulus of

vulcanized polybutadiene samples.

Methodology (based on ASTM D412):[15][16][17][18]

Sample Preparation: Dumbbell-shaped specimens are cut from a vulcanized rubber sheet

using a die. The thickness and width of the narrow section of the specimen are measured

accurately at three points, and the median values are used.[16]

Instrument Setup: A universal testing machine (tensile tester) equipped with grips suitable for

elastomeric materials is used.

Test Procedure:

The specimen is mounted in the grips of the testing machine.

The specimen is stretched at a constant crosshead speed, typically 500 ± 50 mm/min,

until it ruptures.

The force required to stretch the specimen and the corresponding elongation are

continuously recorded.

Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it ruptures.

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Young's Modulus: The slope of the initial linear portion of the stress-strain curve.

Dynamic Mechanical Analysis (DMA) for Viscoelastic
Properties
Objective: To measure the storage modulus (E'), loss modulus (E''), and tan delta (δ) as a

function of temperature or frequency.

Methodology:
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Sample Preparation: Rectangular specimens of defined dimensions are prepared.[19]

Instrument Setup: A Dynamic Mechanical Analyzer is used. The appropriate sample clamp

(e.g., tension, single or dual cantilever) is selected based on the sample's stiffness.[19]

Test Procedure:

A sinusoidal strain or stress is applied to the sample.

The resulting stress or strain and the phase lag between the applied and resulting signals

are measured.

The measurements are typically performed over a range of temperatures (temperature

sweep) or frequencies (frequency sweep) at a constant strain amplitude.[20]

Data Analysis: The instrument's software calculates the storage modulus (a measure of the

elastic response), the loss modulus (a measure of the viscous response), and tan delta (the

ratio of loss modulus to storage modulus, which is a measure of damping).[21] The glass

transition temperature can be identified as the peak of the tan delta curve or the onset of the

drop in the storage modulus.[21]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

polybutadiene isomers.
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Caption: Workflow for Polybutadiene Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rubbermalaysia.com [rubbermalaysia.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1212224?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212224?utm_src=pdf-custom-synthesis
https://rubbermalaysia.com/2022/08/04/characteristics-of-polybutadiene-rubber/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. politesi.polimi.it [politesi.polimi.it]

3. Synthesis of high cis -1,4 polybutadiene with narrow molecular weight distribution via a
neodymium-based binary catalyst - RSC Advances (RSC Publishing)
DOI:10.1039/C8RA02656D [pubs.rsc.org]

4. mdpi.com [mdpi.com]

5. Polybutadiene - Wikipedia [en.wikipedia.org]

6. US3778424A - Process for the preparation of 1,2-polybutadiene - Google Patents
[patents.google.com]

7. EP0877035A1 - Syndiotactic 1,2-polybutadiene synthesis - Google Patents
[patents.google.com]

8. BR: Butadiene rubber - NETZSCH Polymers [polymers.netzsch.com]

9. researchgate.net [researchgate.net]

10. rct [rct.kglmeridian.com]

11. hub.qmplus.qmul.ac.uk [hub.qmplus.qmul.ac.uk]

12. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]

13. tainstruments.com [tainstruments.com]

14. qualitest.ae [qualitest.ae]

15. store.astm.org [store.astm.org]

16. zwickroell.com [zwickroell.com]

17. ASTM D412 - Vulcanized Rubber and Thermoplastic Elastomers - ICC Evaluation
Service, LLC (ICC-ES) [icc-es.org]

18. testresources.net [testresources.net]

19. Sample Preparation – DMA – Polymer Chemistry Characterization Lab
[pccl.chem.ufl.edu]

20. Polymeric materials | DMA Analysis | EAG Laboratories [eag.com]

21. smithers.com [smithers.com]

To cite this document: BenchChem. [A Comparative Study of 1,2-Polybutadiene and 1,4-
Polybutadiene Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212224#comparative-study-of-1-2-polybutadiene-
and-1-4-polybutadiene-properties]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.politesi.polimi.it/retrieve/a81cb05b-9c10-616b-e053-1605fe0a889a/Phd%20thesis.Sh%20Mohammad%20poor.pdf
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra02656d
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra02656d
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra02656d
https://www.mdpi.com/2073-4360/11/5/791
https://en.wikipedia.org/wiki/Polybutadiene
https://patents.google.com/patent/US3778424A/en
https://patents.google.com/patent/US3778424A/en
https://patents.google.com/patent/EP0877035A1/en
https://patents.google.com/patent/EP0877035A1/en
https://polymers.netzsch.com/Materials/Details/52
https://www.researchgate.net/publication/248269087_Syndiotactic_12-polybutadiene_fibers_produced_by_electrospinning
https://rct.kglmeridian.com/view/journals/rcat/38/4/article-p921.xml
https://hub.qmplus.qmul.ac.uk/group/m35-cis-polybutadiene-br-2021/untitled-v-2
https://polymerscience.physik.hu-berlin.de/docs/manuals/DSC.pdf
https://www.tainstruments.com/pdf/literature/TA314.pdf
https://qualitest.ae/blog/dsc-test-for-thermal-analysis/
https://store.astm.org/d0412-16r21.html
https://www.zwickroell.com/industries/plastics/plastics-testing-standards/astm-d412-tensile-test-elastomers/
https://icc-es.org/testing/astm-d412/
https://icc-es.org/testing/astm-d412/
https://www.testresources.net/applications/standards/astm/astm-d412
https://pccl.chem.ufl.edu/sample-preparation-dma/
https://pccl.chem.ufl.edu/sample-preparation-dma/
https://www.eag.com/app-note/characterization-of-polymers-using-dynamic-mechanical-analysis-dma/
https://www.smithers.com/industries/materials/polymer/physical-testing/material-properties-testing/dma-testing
https://www.benchchem.com/product/b1212224#comparative-study-of-1-2-polybutadiene-and-1-4-polybutadiene-properties
https://www.benchchem.com/product/b1212224#comparative-study-of-1-2-polybutadiene-and-1-4-polybutadiene-properties
https://www.benchchem.com/product/b1212224#comparative-study-of-1-2-polybutadiene-and-1-4-polybutadiene-properties
https://www.benchchem.com/product/b1212224#comparative-study-of-1-2-polybutadiene-and-1-4-polybutadiene-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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